2-(4-bromophenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide
• InChI: InChI=1S/C14H10BrFN2O4/c15-9-1-4-11(5-2-9)22-8-14(19)17-13-7-10(18(20)21)3-6-12(13)16/h1-7H,8H2,(H,17,19)
• InChI Key: BGTYHRICJSPLQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F)Br
• Molecular Formula: C14H10BrFN2O4
• Molecular Weight: 369.14 g/mol

Description

2-(4-bromophenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide, commonly known as BFN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

BFN exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory response. BFN has also been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
BFN has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. BFN has also been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

BFN has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its pharmacological effects are well-documented. However, BFN also has some limitations. It has low solubility in water, which can make it difficult to administer in certain experiments. Additionally, its toxicity and potential side effects are not well-understood, which can limit its use in certain applications.

Future Directions

There are several potential future directions for research on BFN. One area of interest is the development of BFN-based drugs for the treatment of various diseases, including cancer and neurodegenerative disorders. Another area of interest is the investigation of BFN's potential as a therapeutic agent in combination with other drugs or therapies. Additionally, further research is needed to better understand the mechanism of action and potential side effects of BFN.

Scientific Research Applications

BFN has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit anti-inflammatory, anticancer, and antimicrobial properties. BFN has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.